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Compound of Interest

Compound Name: cis-4,4-Dimethyl-2-pentene

Cat. No.: B165937 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of isomeric purity and properties is paramount. This guide provides a detailed comparative

analysis of the geometric isomers, cis- and trans-4,4-Dimethyl-2-pentene. We will delve into

their structural differences, physical and chemical properties, and spectroscopic signatures,

supported by available data and established chemical principles.

Structural and Stability Analysis
Cis- and trans-4,4-Dimethyl-2-pentene are stereoisomers that differ in the spatial arrangement

of their substituents around the carbon-carbon double bond. In the cis isomer, the alkyl groups

are on the same side of the double bond, leading to steric hindrance. Conversely, the trans

isomer has the alkyl groups on opposite sides, resulting in a more stable, lower-energy

conformation.[1][2] The greater stability of the trans isomer is a general trend for disubstituted

alkenes, as it minimizes steric strain between non-bonded groups.[2][3]

The energy difference between the cis and trans isomers of 4,4-dimethyl-2-pentene is notably

larger than that of simpler alkenes like but-2-ene. The trans isomer of 4,4-dimethyl-2-pentene is

nearly 16 kJ/mol more stable than the cis isomer, a significant difference attributed to the bulky

tert-butyl group.[1]
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Figure 1: Stereoisomers of 4,4-Dimethyl-2-pentene.

Physical Properties
The physical properties of the two isomers show slight differences, which can be exploited for

their separation and characterization. The boiling points are very close, but other properties like

melting point and density show discernible variations.

Property cis-4,4-Dimethyl-2-pentene
trans-4,4-Dimethyl-2-
pentene

Molecular Formula C₇H₁₄[4] C₇H₁₄[5]

Molecular Weight 98.19 g/mol [4] 98.19 g/mol [6]

CAS Number 762-63-0[4] 690-08-4[5]

Melting Point -135 °C[7][8] -115.235 °C[6]

Boiling Point Not Available 76.75 °C[6]

Density 0.700 g/mL[7][8] 0.6889 g/mL[6]

Refractive Index 1.402[7][8] Not Available

Spectroscopic Analysis
Spectroscopic techniques are crucial for distinguishing between the cis and trans isomers.

Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy are particularly

informative.
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While specific peak-by-peak comparisons from the search results are limited, general principles

can be applied. In ¹H NMR, the coupling constants between the vinyl protons are typically

smaller for the cis isomer (around 6-12 Hz) compared to the trans isomer (around 12-18 Hz). In

¹³C NMR, the steric compression in the cis isomer can cause the signals of the carbons of the

bulky groups to appear at a slightly different chemical shift compared to the trans isomer.[9]

IR spectroscopy can also be used for differentiation. The C-H out-of-plane bending vibration for

trans-alkenes typically appears as a strong band around 960-975 cm⁻¹, which is absent in the

corresponding cis-alkene. The NIST WebBook provides access to the IR spectrum for cis-4,4-
dimethyl-2-pentene.[4]

Experimental Protocols
Synthesis

A common method for the synthesis of a mixture of cis- and trans-4,4-dimethyl-2-pentene is the

dehydration of 4,4-dimethyl-2-pentanol.[10] Stereoselective synthesis to favor one isomer is

also possible. For instance, the reduction of an alkyne precursor using sodium in liquid

ammonia typically yields the trans-alkene, while catalytic hydrogenation with a poisoned

catalyst (like Lindlar's catalyst) yields the cis-alkene.[11]

Another synthetic route is the catalytic isomerization of 4,4-dimethyl-1-pentene.[10] This

method often leads to a thermodynamic mixture, with the more stable trans isomer being the

major product.[10]
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Figure 2: General experimental workflow for synthesis and analysis.

Separation and Purification

Due to their very similar boiling points, separating the cis and trans isomers by simple

distillation is challenging. Fractional distillation under precise temperature control can be

effective. Chromatographic techniques, such as gas chromatography (GC), are highly effective

for both analytical separation and quantification of the isomeric mixture.[12] For preparative

scale, column chromatography with a suitable stationary phase can be employed.[10]

Characterization
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A combination of analytical techniques is essential for the unambiguous identification and

characterization of each isomer.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of each isomer

and confirm their molecular weight.

¹H and ¹³C NMR Spectroscopy: To elucidate the detailed structure and stereochemistry.

Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

Physical Property Measurement: Determination of boiling point, melting point, and density to

compare with literature values.

Conclusion
The cis and trans isomers of 4,4-Dimethyl-2-pentene, while sharing the same molecular

formula and connectivity, exhibit distinct differences in their three-dimensional structure,

stability, and physical properties. The trans isomer is thermodynamically more stable due to

reduced steric hindrance. These differences, although subtle in some physical properties, are

clearly discernible through spectroscopic analysis, particularly NMR and IR spectroscopy. A

clear understanding of these characteristics and the experimental protocols for their synthesis,

separation, and characterization is fundamental for their application in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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